Cas no 85231-15-8 (4-Hydroxy-2,5-dimethylbenzaldehyde)

4-Hydroxy-2,5-dimethylbenzaldehyde structure
85231-15-8 structure
Product Name:4-Hydroxy-2,5-dimethylbenzaldehyde
CAS No:85231-15-8
MF:C9H10O2
MW:150.174502849579
MDL:MFCD03411744
CID:60853
PubChem ID:12827290
Update Time:2025-09-25

4-Hydroxy-2,5-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-2,5-dimethylbenzaldehyde
    • 4-HYDROXY-2,5-DIMETHYL-BENZALDEHYDE
    • 2,5-Dimethyl-4-hydroxybenzaldehyde
    • 4-Formyl-2,5-dimethylphenol
    • Benzaldehyde, 4-hydroxy-2,5-dimethyl-
    • 3,6-dimethyl-4-hydroxy-benzaldehyde
    • PubChem22697
    • KSC496E9D
    • AMBZ0034
    • XLIMLVMYIYSMIQ-UHFFFAOYSA-N
    • 2,5-dimethyl-4-hydroxy-benzaldehyde
    • CL8248
    • 2,5-dimethyl-4-oxidanyl-benzaldehyde
    • LS10195
    • CM10049
    • AS04410
    • B
    • 4-Hydroxy-2,5-dimethylbenzaldehyde (ACI)
    • 4-Hydroxy-2 pound not5-dimethylbenzaldehyde
    • SCHEMBL282019
    • EN300-1242066
    • MFCD03411744
    • SY110897
    • DTXSID30510884
    • Z1198162095
    • 85231-15-8
    • DB-023131
    • AC-23744
    • J-515474
    • CS-W022189
    • AKOS006278887
    • GS-4319
    • MDL: MFCD03411744
    • Inchi: 1S/C9H10O2/c1-6-4-9(11)7(2)3-8(6)5-10/h3-5,11H,1-2H3
    • InChI Key: XLIMLVMYIYSMIQ-UHFFFAOYSA-N
    • SMILES: O=CC1C(C)=CC(O)=C(C)C=1

Computed Properties

  • Exact Mass: 150.06800
  • Monoisotopic Mass: 150.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.137
  • Melting Point: No data available
  • Boiling Point: 272.669 °C at 760 mmHg
  • Flash Point: 272.669 °C at 760 mmHg
  • PSA: 37.30000
  • LogP: 1.82150
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Hydroxy-2,5-dimethylbenzaldehyde Customs Data

  • HS CODE:2912499000
  • Customs Data:

    China Customs Code:

    2912499000

    Overview:

    2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

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4-Hydroxy-2,5-dimethylbenzaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ;  rt → 0 °C
1.2 0 °C; 2 h, -5 - 0 °C
1.3 Reagents: Water ;  0 °C
Reference
A transition metal-free approach to a regioselective total synthesis of the natural product derivative 6-methylellipticine, a potent anticancer agent
Lin, Song-Bo; Wang, Wan-Wan; Meng, Jin-Peng; Li, Xi-Wang; Wu, Jun; et al, Tetrahedron Letters, 2019, 60(51),

Production Method 2

Reaction Conditions
Reference
Arenecarbaldehydes: synthesis by formylation of arene-hydrogen bonds
Schall, A.; Reiser, O., Science of Synthesis, 2007, 25, 605-653

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
Reference
2,2'-Bifurylidene-5,5'-diones, coumarins, 3a,7a-dihydro-1H-inden-1-ones, and 5H-furo[3,2-b]pyran-5-ones from propyne and carbon monoxide
Rautenstrauch, Valentin; Megard, Patrick; Gamper, Betty; Bourdin, Bernadette; Walther, Eric; et al, Helvetica Chimica Acta, 1989, 72(4), 811-24

Production Method 4

Reaction Conditions
1.1 Solvents: Chloroform ,  Water
Reference
The Reimer-Tiemann reaction
Wynberg, Hans; Meijer, Egbert W., Organic Reactions (Hoboken, 1982, 28,

Production Method 5

Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ;  -5 °C; 5 min, 0 °C
1.2 Solvents: Water ;  cooled
Reference
An expedient synthesis of ellipticine via Suzuki-Miyaura coupling
Konakahara, Takeo; Kiran, Y. B.; Okuno, Yuri; Ikeda, Reiko; Sakai, Norio, Tetrahedron Letters, 2010, 51(17), 2335-2338

4-Hydroxy-2,5-dimethylbenzaldehyde Raw materials

4-Hydroxy-2,5-dimethylbenzaldehyde Preparation Products

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